2,3,5-Triphenyl-2H-tetrazolium Chloride
2,3,5-Triphenyl-2H-tetrazolium Chloride
TTC is a redox indicator used to detect cellular respiration. It is primarily reduced by Complex I in mitochondria and, under anaerobic conditions, is completely reduced to an insoluble red 1,3,5-triphenylformazan. TTC assays are typically used as a mitochondrial redox potential indicator for cell death.
Brand Name:
Vulcanchem
CAS No.:
298-96-4
VCID:
VC0117521
InChI:
InChI=1S/C19H15N4.ClH/c1-4-10-16(11-5-1)19-20-22(17-12-6-2-7-13-17)23(21-19)18-14-8-3-9-15-18;/h1-15H;1H/q+1;/p-1
SMILES:
C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]
Molecular Formula:
C19H15N4 • Cl
Molecular Weight:
334.8 g/mol
2,3,5-Triphenyl-2H-tetrazolium Chloride
CAS No.: 298-96-4
Reference Standards
VCID: VC0117521
Molecular Formula: C19H15N4 • Cl
Molecular Weight: 334.8 g/mol
CAS No. | 298-96-4 |
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Product Name | 2,3,5-Triphenyl-2H-tetrazolium Chloride |
Molecular Formula | C19H15N4 • Cl |
Molecular Weight | 334.8 g/mol |
IUPAC Name | 2,3,5-triphenyltetrazol-2-ium;chloride |
Standard InChI | InChI=1S/C19H15N4.ClH/c1-4-10-16(11-5-1)19-20-22(17-12-6-2-7-13-17)23(21-19)18-14-8-3-9-15-18;/h1-15H;1H/q+1;/p-1 |
Standard InChIKey | PKDBCJSWQUOKDO-UHFFFAOYSA-M |
SMILES | C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=CC=C3)C4=CC=CC=C4.[Cl-] |
Canonical SMILES | C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=CC=C3)C4=CC=CC=C4.[Cl-] |
Appearance | Assay:≥95%A crystalline solid |
Description | TTC is a redox indicator used to detect cellular respiration. It is primarily reduced by Complex I in mitochondria and, under anaerobic conditions, is completely reduced to an insoluble red 1,3,5-triphenylformazan. TTC assays are typically used as a mitochondrial redox potential indicator for cell death. |
Related CAS | 902-00-1 (Parent) |
Synonyms | 1,3,5-Triphenyl-2H-tetrazolium Chloride; 1,3,5-Triphenyltetrazolium Chloride; 2,3,5-Triphenyltetrazolium Chloride; PTB; RT; Red Tetrazolium; TPTZ; TT; TTC; TTC (dye); Tetrazolium Chloride; Tetrazolium Red; Triphenyltetrazolium Chloride; Urocheck; Uro |
PubChem Compound | 9283 |
Last Modified | Nov 11 2021 |
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